molecular formula C8H10ClN3O B1396751 (R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol CAS No. 1169698-53-6

(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol

Cat. No.: B1396751
CAS No.: 1169698-53-6
M. Wt: 199.64 g/mol
InChI Key: FQPKMXPPMDKWII-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“®-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol” is a chemical compound with the formula C8H10ClN3O and a molecular weight of 199.64 g/mol . It is offered by various suppliers and manufacturers .


Molecular Structure Analysis

The molecular structure of “®-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol” is unique and enables diverse applications, from drug discovery to organic synthesis.


Physical And Chemical Properties Analysis

“®-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol” has a molecular weight of 199.64 g/mol . It should be stored sealed in a dry place at 2-8°C .

Scientific Research Applications

Corrosion Inhibition

One significant application of pyridazine derivatives, closely related to (R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol, is in the field of corrosion inhibition. Olasunkanmi et al. (2018) demonstrated that certain 6-substituted 3-chloropyridazine derivatives effectively protect mild steel surfaces and inhibit corrosion in acidic environments. These compounds, through electrochemical and spectroscopic techniques, showed increasing corrosion inhibition efficiency with concentration. Their mixed-type inhibitory action, both oxidative and reductive, helps form a protective pseudo-capacitive film on steel surfaces (Olasunkanmi, Mashuga, & Ebenso, 2018).

Biological Activity

Aggarwal et al. (2020) synthesized derivatives of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles and evaluated their biological activity, particularly as analgesic agents. The study revealed moderate to good analgesic activity compared to standard drugs, highlighting the potential of these derivatives in medicinal applications (Aggarwal, Kaushik, Kumar, & Saini, 2020).

Anticonvulsant Properties

Georges et al. (1989) investigated the structural and electronic properties of anticonvulsant drugs, including 1-[6-(4-chloro-2-methylphenyl)pyridazin-3-yl]piperidin-4-ol. This study, through crystal structure analysis and molecular-orbital calculations, provided insights into the drug's configuration and its interaction with the middle heterocycle, which is relevant to understanding its anticonvulsant mechanism (Georges, Vercauteren, Evrard, & Durant, 1989).

Receptor Antagonists

Huang et al. (2005) identified derivatives of 1-(4-amino-phenyl)-pyrrolidin-3-yl-amine and 6-(3-amino-pyrrolidin-1-yl)-pyridin-3-yl-amine as potent and functionally active melanin-concentrating hormone receptor-1 antagonists. This research opens pathways for developing drugs targeting specific receptors, which can have significant therapeutic implications (Huang et al., 2005).

Inhibitor Development

Mashuga et al. (2017) conducted a study on the inhibitory effects of pyridazine derivatives, including 2-(6-chloropyridazin-3-yl)-2-phenylacetonitrile, on the electrochemical dissolution of mild steel in an acidic medium. The results indicated high inhibition efficiency, suggesting the potential application of these compounds in developing corrosion inhibitors (Mashuga, Olasunkanmi, & Ebenso, 2017).

Safety and Hazards

For safety and hazards information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .

Properties

IUPAC Name

(3R)-1-(6-chloropyridazin-3-yl)pyrrolidin-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10ClN3O/c9-7-1-2-8(11-10-7)12-4-3-6(13)5-12/h1-2,6,13H,3-5H2/t6-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQPKMXPPMDKWII-ZCFIWIBFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1O)C2=NN=C(C=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(C[C@@H]1O)C2=NN=C(C=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801247861
Record name (3R)-1-(6-Chloro-3-pyridazinyl)-3-pyrrolidinol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801247861
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

199.64 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1169698-53-6
Record name (3R)-1-(6-Chloro-3-pyridazinyl)-3-pyrrolidinol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1169698-53-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (3R)-1-(6-Chloro-3-pyridazinyl)-3-pyrrolidinol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801247861
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 2
Reactant of Route 2
(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 3
Reactant of Route 3
(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 4
Reactant of Route 4
(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 5
Reactant of Route 5
(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol
Reactant of Route 6
Reactant of Route 6
(R)-1-(6-Chloropyridazin-3-yl)pyrrolidin-3-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.